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Compound of Interest

Compound Name: Indolelactic acid

Cat. No.: B1594694 Get Quote

Technical Support Center: Enhancing
Indolelactic Acid (ILA) Production
Welcome to the technical support center for researchers, scientists, and drug development

professionals. This resource provides troubleshooting guidance and answers to frequently

asked questions regarding the enhancement of Indolelactic acid (ILA) production by

probiotics.

Frequently Asked Questions (FAQs)
Q1: What is Indolelactic acid (ILA), and why is it a target for enhanced production?

Indolelactic acid (ILA) is a tryptophan metabolite produced by various gut bacteria, including

several probiotic species.[1][2] It is of significant interest due to its multiple beneficial effects on

host health. Research has shown that ILA possesses anti-inflammatory properties, can help

ameliorate colitis in animal models, and plays a role in the maturation of the infant immune

system.[1][3] ILA interacts with host signaling pathways, such as the aryl hydrocarbon receptor

(AhR), to modulate immune responses and maintain gut homeostasis.[3][4] Enhancing its

production by probiotics is a promising therapeutic strategy for inflammatory bowel diseases

and other conditions linked to gut dysbiosis.[5][6]

Q2: Which probiotic species are known to be effective ILA producers?
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Several species of Lactic Acid Bacteria (LAB) and Bifidobacterium are known to produce ILA

from tryptophan. Notably, strains of Bifidobacterium longum (subsp. longum and infantis),

Bifidobacterium breve, and Bifidobacterium bifidum have been identified as high-level ILA

producers.[2][7] Among LAB, Lactiplantibacillus strains have shown specific and notable

capabilities for ILA production.[4] While many LAB strains can produce other indole derivatives,

the ability to produce ILA can be highly strain-specific.[4][8]

Q3: What is the primary metabolic pathway for ILA synthesis in probiotics?

The primary pathway for ILA synthesis from the amino acid L-tryptophan is a two-step process.

[1] First, tryptophan is converted into an alpha-ketoacid, indole-3-pyruvic acid, through a

deamination step catalyzed by an aromatic aminotransferase.[3] Subsequently, indole-3-

pyruvic acid is reduced to Indolelactic acid by a dehydrogenase enzyme, such as lactate

dehydrogenase (LDH).[3][9]
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Troubleshooting Flowchart for Low ILA Yield

Start: Low/No ILA Detected

Is the probiotic strain a
known ILA producer?

Select a verified
ILA-producing strain.

No

Is L-Tryptophan added
to the medium?

Yes

Supplement medium with
L-Tryptophan (e.g., 0.1-1.2 g/L).

No

Are fermentation conditions
(pH, Temp) optimal?

Yes

Optimize pH (e.g., 5.5-6.2) and
Temperature (e.g., 30-40°C).

No

Was supernatant harvested at
the optimal growth phase?

Yes

Perform a time-course experiment
to find peak production.

No

Is the analytical method
sufficiently sensitive?

Yes

Use a more sensitive method
(e.g., UPLC-MS) or optimize HPLC.

No

Problem Resolved / Further Investigation

Yes
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Strain Selection & Engineering
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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